N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C22H25FN4O3S2.ClH/c1-25(2)14-15-27(22-24-20-18(23)6-5-7-19(20)31-22)21(28)16-8-10-17(11-9-16)32(29,30)26-12-3-4-13-26;/h5-11H,3-4,12-15H2,1-2H3;1H
• InChI Key: LMRGGANDTNBHBG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4.Cl
• Molecular Formula: C22H26ClFN4O3S2
• Molecular Weight: 513.1 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H26ClFN4O3S2 and its molecular weight is 513.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Activity of Analogous Compounds

Compounds derived from similar structures have been synthesized and evaluated for their anti-inflammatory, antimicrobial, and anticancer activities. For instance, derivatives of thiazole and thiazoline, which share structural similarities with the compound , have demonstrated anti-inflammatory properties across specific concentration ranges. Moreover, the hydrochloride salts of some derivatives showed promising results without adverse effects on myocardial function, highlighting their potential in medicinal chemistry research (Lynch et al., 2006).

Chemical Libraries and Molecular Diversity

Research has also focused on generating structurally diverse libraries of compounds through alkylation and ring closure reactions, starting from related ketonic Mannich bases. This approach facilitates the exploration of chemical space for new biological activities and the development of novel therapeutic agents (Roman, 2013).

Cytotoxic Heterocyclic Compounds

Furthermore, the synthesis of new diaryl-substituted pyridine, pyrimidine, pyrazole, and isoxazole derivatives, bearing biphenyl-4-yl and 4-(dimethylamino)phenyl substituents, has been reported. These compounds were prepared by reacting 1-(1,1′-biphenyl-4-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one with different nitrogen nucleophiles, leading to the discovery of compounds with in vitro cytotoxic activity against cancer cell lines, suggesting their potential as anticancer agents (Mansour et al., 2020).

Antimicrobial Activity

The synthesis and antimicrobial study of substituted 2-aminobenzothiazoles derivatives provide insights into developing new antimicrobial agents. These studies often involve assessing the compounds' docking properties against various microbial targets, contributing to the design of more potent derivatives with potential applications in addressing antimicrobial resistance (Anuse et al., 2019).